Cas no 2086689-88-3 ((2R)-2-ethynyl-2-methyl-1-pyrrolidineacetic acid 1,1-dimethylethyl ester)

• Product Name: (2R)-2-ethynyl-2-methyl-1-pyrrolidineacetic acid 1,1-dimethylethyl ester
• CAS No: 2086689-88-3
• MF: C₁₃H₂₁NO₂
• MW: 223.31134390831
• CID: 4728889
• Update Time: 2023-11-19

(2R)-2-ethynyl-2-methyl-1-pyrrolidineacetic acid 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• (2R)-2-ethynyl-2-methyl-1-pyrrolidineacetic acid 1,1-dimethylethyl ester
• CID 126637044
• (R)-tert-butyl 2-(2-ethynyl-2-methylpyrrolidin-1-yl)acetate
• 1-Pyrrolidineacetic acid, 2-ethynyl-2-methyl-, 1,1-dimethylethyl ester, (2R)-
• tert-Butyl (R)-2-(2-ethynyl-2-methylpyrrolidin-1-yl)acetate

• Inchi： 1S/C13H21NO2/c1-6-13(5)8-7-9-14(13)10-11(15)16-12(2,3)4/h1H,7-10H2,2-5H3/t13-/m0/s1
• InChI Key： IOVIFYGNRCQCJE-ZDUSSCGKSA-N
• SMILES： O(C(C)(C)C)C(CN1CCC[C@@]1(C#C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 321
• Topological Polar Surface Area: 29.5